4-Chloro-2-iodo-5-methoxyaniline

• IUPAC Name: 4-chloro-2-iodo-5-methoxyaniline
• InChI: InChI=1S/C7H7ClINO/c1-11-7-3-6(10)5(9)2-4(7)8/h2-3H,10H2,1H3
• InChI Key: NXNZZMXKYSZKKX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)N)I)Cl
• Molecular Formula: C7H7ClINO
• Molecular Weight: 283.49 g/mol
• CAS RN: 1236162-19-8

Description

4-Chloro-2-iodo-5-methoxyaniline is a chemical compound with the molecular formula C7H7ClINO. It has a molecular weight of 283.5.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H7ClINO/c1-11-7-2-4(8)5(9)3-6(7)10/h2-3H,10H2,1H3. This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 283.5. It is recommended to be stored at 0-8°C.

Scientific Research Applications

Crystal Structure Studies

4-Chloro-2-iodo-5-methoxyaniline has been investigated in the context of crystal structure studies. For example, research by Dey and Desiraju (2004) showed that 4-(4'-Iodo)phenoxyaniline is isostructural with its corresponding bromo, chloro, and ethynyl derivatives, which provides insights into conditional isomorphism in crystal structures (Dey & Desiraju, 2004).

Luminescence Properties

The luminescence properties of N-(3,5-diXsalicylidene)-2-methoxyaniline derivatives, including chloro, bromo, and iodo, have been studied. Tsuchimoto et al. (2016) analyzed their structural and luminescence properties in the solid state, providing valuable data for understanding the fluorescence characteristics of these compounds (Tsuchimoto et al., 2016).

Synthesis and Structural Characterization

Research has been conducted on the synthesis and structural characterization of compounds related to this compound. Zhao, Lei, and Guo (2017) described the synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline from 4-methoxyaniline, highlighting the method's simplicity and suitability for large-scale production (Zhao, Lei, & Guo, 2017).

Environmental Metabolism

The environmental metabolism of related compounds such as 3-chloro-4-methoxyaniline has been studied by Briggs and Ogilvie (1971). They investigated its transformation in soil, contributing to the understanding of environmental fate and transformation of related chemical compounds (Briggs & Ogilvie, 1971).

Waste Water Treatment

Chaturvedi and Katoch (2020) evaluated Fenton-like oxidation for the degradation of methoxyanilines, including 4-methoxyaniline, in wastewater treatment. This research provides insights into the treatment of wastewater containing toxic and carcinogenic compounds (Chaturvedi & Katoch, 2020).

Pharmacological Fragment Synthesis

Murár, Addová, and Boháč (2013) explored the synthesis of 5-(ethylsulfonyl)-2-methoxyaniline, a part of the structure in compounds with various biological activities, including as a precursor for protein-kinase inhibitors or enzyme modulators. This highlights the compound's significance in pharmacological research (Murár, Addová, & Boháč, 2013).

Nanocomposite and Anti-Corrosion Studies

Kausar (2018) reported on a polyurethane/poly(2-chloro-5-methoxyaniline) blend and nanocomposite system for corrosion protection. This study contributes to the development of novel materials with enhanced anti-corrosion properties (Kausar, 2018).

Antimicrobial Activities

Obaleye et al. (2016) synthesized 4-methoxyaniline-5,10,15,20-tetraphenylporphyrinatozinc(II) and evaluated its antimicrobial activities, demonstrating its potential in antimicrobial research (Obaleye et al., 2016).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm. The hazard statements associated with it are H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and avoiding contact with skin and eyes.